5-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H21N5O2/c1-23-9-11-24(12-10-23)19-21-17-16(18(25)22-19)15(7-8-20-17)13-3-5-14(26-2)6-4-13/h3-8H,9-12H2,1-2H3,(H,20,21,22,25)
• InChI Key: HLIVODPPBJMGQD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=NC=CC(=C3C(=O)N2)C4=CC=C(C=C4)OC
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

5-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidin-4(3H)-one derivatives, which have been identified as promising candidates for the development of novel drugs. In

Mechanism of Action

The exact mechanism of action of 5-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been proposed to act through various pathways, including inhibition of protein kinases, modulation of gene expression, and induction of apoptosis. The compound has been shown to inhibit the activity of several protein kinases, including Akt, ERK, and JNK, which are involved in cell survival and proliferation. Moreover, it has been reported to modulate the expression of genes involved in cell cycle regulation and apoptosis. These mechanisms may contribute to the antitumor and anti-inflammatory effects of the compound.
Biochemical and Physiological Effects:
5-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to have various biochemical and physiological effects. It has been reported to inhibit the proliferation and migration of cancer cells, induce apoptosis, and modulate the expression of genes involved in cell cycle regulation. Additionally, it has been shown to have anti-inflammatory effects by reducing the expression of inflammatory cytokines and inhibiting the activation of NF-κB signaling pathway. Moreover, it has also been reported to have antiviral activity against certain viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential therapeutic applications in various diseases. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities, which make it a promising candidate for the development of novel drugs. Moreover, the synthesis of this compound is relatively simple and can be modified to improve the yield and purity of the product. However, one of the limitations of using this compound in lab experiments is its unknown toxicity and side effects. Further studies are required to determine the toxicity and side effects of this compound before it can be used in clinical trials.

Future Directions

There are several future directions for the research on 5-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One of the directions is to investigate the toxicity and side effects of this compound in animal models and human clinical trials. Moreover, further studies are required to determine the exact mechanism of action of this compound and its potential targets in various diseases. Additionally, the synthesis of this compound can be modified to improve the yield and purity of the product. Furthermore, the development of novel derivatives of pyrido[2,3-d]pyrimidin-4(3H)-one, including 5-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)pyrido[2,3-d]pyrimidin-4(3H)-one, can be explored to enhance their therapeutic potential.

Scientific Research Applications

5-(4-methoxyphenyl)-2-(4-methyl-1-piperazinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has shown potential therapeutic applications in various diseases. It has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. Several studies have investigated the use of this compound in cancer treatment, and it has shown promising results in inhibiting the growth and metastasis of cancer cells. Additionally, it has been shown to have anti-inflammatory effects by modulating the expression of inflammatory cytokines. Moreover, it has also been reported to have antiviral activity against certain viruses.